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Introduction
Berkelium (Bk), a synthetic transuranic element with atomic number 97, was first synthesized

in 1949 at the University of California, Berkeley.[1] As a member of the actinide series, all of its

known isotopes are radioactive. The study of the decay properties of berkelium isotopes is

crucial for fundamental nuclear physics research, the synthesis of superheavy elements, and

for understanding the behavior of actinides in various applications, including nuclear medicine

and waste management. This technical guide provides a comprehensive overview of the

radioactive decay properties of berkelium isotopes, including their production, purification,

half-lives, decay modes, and decay energies. Detailed methodologies for key experimental

techniques are also presented.

Production and Purification of Berkelium Isotopes
The production of berkelium isotopes primarily occurs in high-flux nuclear reactors or through

charged-particle bombardments in cyclotrons. The most significant isotope, Berkelium-249

(²⁴⁹Bk), is produced in weighable quantities through neutron irradiation of lighter actinides like

plutonium, americium, and curium.[1][2] The longest-lived isotope, Berkelium-247 (²⁴⁷Bk), is

synthesized by irradiating Curium-244 (²⁴⁴Cm) with high-energy alpha particles.[3]

Experimental Protocol: Production of Berkelium-249
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The production of ²⁴⁹Bk is a byproduct of the production of Californium-252 (²⁵²Cf) in facilities

such as the High Flux Isotope Reactor (HFIR) at Oak Ridge National Laboratory. The general

workflow is as follows:

Target Preparation: Targets containing mixed curium isotopes are fabricated.

Irradiation: The targets are irradiated in the high neutron flux of the reactor. This leads to a

series of neutron captures and beta decays, ultimately producing various transuranic

isotopes, including ²⁴⁹Bk.

Target Dissolution: After irradiation, the targets are dissolved, typically in nitric acid.

Experimental Protocol: Purification of Berkelium-249
The purification of berkelium from other actinides and fission products is a complex process

involving solvent extraction and ion-exchange chromatography.

The "Berkex" process is a liquid-liquid extraction method used to separate berkelium from

trivalent actinides and lanthanides.

Oxidation: The berkelium in the dissolved target solution is oxidized from its trivalent state

(Bk³⁺) to the tetravalent state (Bk⁴⁺) using a strong oxidizing agent such as sodium bromate

(NaBrO₃) in nitric acid.

Extraction: The solution is contacted with an organic extractant, typically bis(2-ethylhexyl)

phosphoric acid (HDEHP) dissolved in a nonpolar solvent like dodecane. Bk⁴⁺ is selectively

extracted into the organic phase, while trivalent actinides and lanthanides remain in the

aqueous phase.

Stripping: The Bk⁴⁺ is then stripped from the organic phase back into an aqueous solution by

reducing it back to Bk³⁺ with a reducing agent, such as hydrogen peroxide.

Cation-exchange chromatography is employed for further purification. A common method

utilizes α-hydroxyisobutyrate (AHIB) as an eluent.

Column Preparation: A column is packed with a suitable cation-exchange resin (e.g., Dowex

50).
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Loading: The berkelium-containing aqueous solution is loaded onto the column.

Elution: The actinides are selectively eluted from the column using a solution of AHIB. The

elution order is dependent on the ionic radius and charge of the hydrated metal ions,

allowing for the separation of berkelium from other elements.

Radioactive Decay Properties of Berkelium Isotopes
Nineteen radioisotopes of berkelium have been characterized, with mass numbers ranging

from 233 to 253.[4] The decay properties of these isotopes are summarized in the tables below.

Table of Berkelium Isotopes and their Primary Decay
Properties
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Isotope Half-Life
Primary Decay
Mode(s)

Decay Product(s)

²³³Bk ~20 s α ²²⁹Am

²³⁴Bk ~20 s α, EC ²³⁰Am, ²³⁴Cm

²³⁵Bk 15 s α, β⁺ ²³¹Am, ²³⁵Cm

²³⁶Bk 22 s α, EC ²³²Am, ²³⁶Cm

²³⁷Bk 1.1 min α, β⁺ ²³³Am, ²³⁷Cm

²³⁸Bk 2.4 min EC, α ²³⁸Cm, ²³⁴Am

²³⁹Bk ~5 min β⁺ ²³⁹Cm

²⁴⁰Bk 4.8 min EC, α ²⁴⁰Cm, ²³⁶Am

²⁴¹Bk 4.6 min EC, α ²⁴¹Cm, ²³⁷Am

²⁴²Bk 7.0 min EC, α ²⁴²Cm, ²³⁸Am

²⁴³Bk 4.5 h EC, α ²⁴³Cm, ²³⁹Am

²⁴⁴Bk 4.35 h EC, α ²⁴⁴Cm, ²⁴⁰Am

²⁴⁵Bk 4.94 d EC, α ²⁴⁵Cm, ²⁴¹Am

²⁴⁶Bk 1.80 d β⁻, α ²⁴⁶Cf, ²⁴²Am

²⁴⁷Bk 1380 y α ²⁴³Am

²⁴⁸Bk > 300 y α, EC ²⁴⁴Am, ²⁴⁸Cm

²⁴⁹Bk 330 d β⁻, α ²⁴⁹Cf, ²⁴⁵Am

²⁵⁰Bk 3.212 h β⁻ ²⁵⁰Cf

²⁵¹Bk 55.6 min β⁻ ²⁵¹Cf

²⁵²Bk 1.8 min β⁻ ²⁵²Cf

²⁵³Bk ~10 min β⁻ ²⁵³Cf
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Table of Detailed Decay Energies for Selected Berkelium
Isotopes

Isotope Decay Mode Decay Energy (MeV)

²⁴¹Bk α 7.108

β⁺ 1.378

²⁴³Bk α 6.874

EC 1.508

²⁴⁹Bk β⁻ 0.124

α 5.525

Experimental Methodologies for Decay Property
Measurement
The determination of the radioactive decay properties of berkelium isotopes involves a variety

of nuclear spectroscopy techniques.

Alpha Spectroscopy
Alpha spectroscopy is used to measure the energy and intensity of alpha particles emitted

during decay.

Sample Preparation: A thin, uniform source is prepared to minimize self-absorption of the

alpha particles. This can be achieved by electrodeposition or vacuum evaporation of the

purified berkelium sample onto a suitable backing material.[5]

Detection: A semiconductor detector, typically a silicon detector, is placed in a vacuum

chamber with the source. The energy of the alpha particles is determined by the amplitude of

the electrical pulse generated in the detector.

Data Analysis: The resulting energy spectrum is analyzed to identify the characteristic alpha

energies and their relative intensities, which are unique to each isotope.
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Beta Spectroscopy
Beta spectroscopy is employed to measure the energy distribution of beta particles (electrons

or positrons).

Detection: Due to the continuous energy spectrum of beta particles, magnetic spectrometers

or solid-state detectors can be used. For low-energy beta emitters like ²⁴⁹Bk, liquid

scintillation counting is a highly efficient method.[6]

Liquid Scintillation Counting Protocol:

A known amount of the purified berkelium sample is mixed with a liquid scintillation

cocktail.

The beta particles emitted by the sample excite the scintillator molecules, which then emit

photons.

Photomultiplier tubes detect these photons, and the resulting signal is proportional to the

energy of the beta particle.

The half-life can be determined by measuring the decrease in the count rate over time.[7]

Gamma-Ray and X-ray Spectroscopy
This technique is crucial for characterizing decays that proceed via electron capture or result in

excited daughter nuclei.

Detection: High-purity germanium (HPGe) detectors are commonly used due to their

excellent energy resolution.

Measurement: When a nucleus decays by electron capture, a vacancy is created in an inner

atomic shell. The subsequent filling of this vacancy by an outer electron results in the

emission of characteristic X-rays. If the daughter nucleus is left in an excited state, it will de-

excite by emitting gamma rays. The energies and intensities of these X-rays and gamma

rays are measured to construct a decay scheme.[8]

Coincidence Counting: To establish relationships between different radiations (e.g., an alpha

particle followed by a gamma ray), coincidence spectroscopy is used. This involves using
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multiple detectors and recording events that occur within a very short time window.

Visualizations
Decay Chain of Berkelium-247
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Caption: Simplified decay chain of Berkelium-247.

Experimental Workflow for Berkelium-249 Purification
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Caption: Workflow for the production and purification of Berkelium-249.
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Conclusion
The study of the radioactive decay properties of berkelium isotopes continues to be an active

area of research. The availability of weighable quantities of ²⁴⁹Bk has enabled detailed

chemical and physical studies, while the investigation of more exotic, short-lived isotopes

pushes the boundaries of our understanding of nuclear structure and stability. The experimental

techniques described in this guide are fundamental to obtaining the high-quality data necessary

for advancing nuclear science and its applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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